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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789

Audience: Researchers, scientists, and drug development professionals.

Introduction

SKF-82958 hydrobromide is a potent and selective full agonist for the D1-like dopamine
receptors (D1 and D5).[1][2][3][4][5] It is widely used in neuroscience research to investigate
the roles of D1 receptor activation in various physiological and pathological processes,
including motor control, learning and memory, and neuropsychiatric disorders.[6][7][8] Proper
preparation of stock solutions is critical to ensure the accuracy and reproducibility of
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of SKF-82958 hydrobromide solutions.

Chemical and Physical Properties

A summary of the key properties of SKF-82958 hydrobromide is presented below. This data is
essential for calculating the required mass for stock solution preparation and understanding its
solubility characteristics.
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Property Value Reference
CAS Number 74115-01-8 [9][10][11]
Molecular Formula C19H20CINO2-HBr [9][10]
Molecular Weight 410.73 g/mol [2][91[12]
Appearance Solid [1]

Purity >98% [9][10]

Solubility (In Vitro)

Soluble to 100 mM (or = 100

DMSO 1112119
mg/mL) [11[2][°]
Soluble to 5 mM (with gentle

Water _ [9]
warming)

= 2.5 mg/mL (6.09 mM) in 10%
Solubility (In Vivo) DMSO + 40% PEG300 + 5% [2]

Tween-80 + 45% saline

Store at Room Temperature or
Storage (Solid) 4°C, sealed and protected [2][9]

from moisture.

Experimental Protocols

3.1. Materials and Equipment

SKF-82958 hydrobromide powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water

Vortex mixer

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials
Pipettes and sterile tips

Water bath (optional, for dissolving in water)

3.2. Preparation of a 100 mM DMSO Stock Solution (Recommended)

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent for optimal solubility.

Pre-weighing Preparation: Before opening, bring the vial of SKF-82958 hydrobromide to
room temperature to prevent moisture condensation.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of SKF-
82958 hydrobromide powder. For example, to prepare 1 mL of a 100 mM solution, weigh
out 41.07 mg.

o Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol)

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. The
solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][2]
[11]

3.3. Preparation of a 5 mM Aqueous Stock Solution

For experiments where DMSO is not suitable, a lower concentration stock solution can be

prepared in water.
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» Weighing: Weigh out the required amount of SKF-82958 hydrobromide. For example, to
prepare 1 mL of a 5 mM solution, weigh 2.05 mg.

 Dissolving: Add the appropriate volume of sterile water.

e Gentle Warming: If the compound does not dissolve completely at room temperature, warm
the solution gently (e.g., in a 37°C water bath) and vortex intermittently until a clear solution
is obtained.[9]

o Storage: Aqueous solutions are generally less stable. It is recommended to prepare them
fresh before use. If short-term storage is necessary, store at 4°C for a limited time. For
longer-term storage, follow the recommendations for DMSO stocks, but be aware that the

stability may be reduced.
Mandatory Visualizations
4.1. Experimental Workflow

The following diagram illustrates the standard workflow for preparing the SKF-82958
hydrobromide stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing SKF-82958 hydrobromide stock solution.

4.2. Signaling Pathway

SKF-82958 acts as a full agonist at the D1 dopamine receptor, which is a G-protein coupled

receptor (GPCR) that signals through the Gas protein. This activation initiates a downstream

signaling cascade.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b1668789?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SKF-82958 Signaling Pathway

SKF-82958

D1 Dopamine Receptor
(GPCR)

(Gas Protein ActivatiorD

Adenylate Cyclase
Activation

ATP - cAMP

Downstream Cellular Effects
(e.g., PKA activation)

Click to download full resolution via product page

Caption: Simplified signaling pathway of the D1 agonist SKF-82958.

Stability and Storage Summary

Proper storage is crucial to maintain the biological activity of SKF-82958 hydrobromide.
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Storage .
Form Duration Notes
Temperature

Keep desiccated and
] Room Temperature or )
Solid Powder 36 months sealed from moisture.

4°C
[2][11]

Avoid repeated
Solution in DMSO -20°C 1 month freeze-thaw cycles.[1]
[2][11]

Recommended for

-80°C 6 months long-term storage.[1]

[2]

Note: For in vivo experiments, it is always recommended to prepare working solutions fresh
from a frozen stock on the day of use.[1] Always refer to the batch-specific data on the
Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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